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Compound of Interest

Compound Name: 4-Bromoisoquinoline

Cat. No.: B023445

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4-Bromoisoquinoline (CAS No. 1532-97-4). The information herein is intended to equip
laboratory personnel with the knowledge necessary to handle this compound responsibly,
minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification

4-Bromoisoquinoline is classified as a hazardous substance. It is harmful if swallowed or in
contact with skin, causes skin irritation, and serious eye irritation, and may cause respiratory
irritation.[1][2][3]

GHS Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[3][4]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromoisoquinoline is presented

in the table below.

Property Value Source
Molecular Formula CoHeBrN [1]
Molecular Weight 208.05 g/mol [31[4]
Appearance White to light yellow or beige 1]

solid/crystals

Melting Point 39-44°C(102.2 - 111.2 °F) [11[2]
Boiling Point 280 - 285 °C (536 - 545 °F) [1][4][5]
] > 110 °C (> 230 °F) - closed
Flash Point [1][4]
cup
Density 1.564 g/cm3 [5]

Exposure Controls and Personal Protection

To minimize exposure to 4-Bromoisoquinoline, the following engineering controls and

personal protective equipment (PPE) should be utilized.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.[1]

Personal Protective Equipment (PPE):
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PPE Specification Source

) Safety glasses with side-
Eye/Face Protection )
shields or goggles.

Chemical-resistant gloves
Skin Protection (e.g., Nitrile rubber).[1] Lab

coat.

Use a NIOSH/MSHA approved
Respiratory Protection respirator if dust or aerosols

are generated.

Handling and Storage

Safe Handling Practices:

Avoid contact with skin and eyes.

Do not breathe dust or fumes.[6]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in areas where the chemical is handled.

Keep containers tightly closed when not in use.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[5]

Keep away from heat, sparks, and open flames.[5]

Store locked up.

Some sources recommend refrigeration (2-8°C).[4]

First Aid Measures
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In the event of exposure to 4-Bromoisoquinoline, the following first aid procedures should be

followed immediately.

Exposure Route

First Aid Protocol Source

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
eyelids. Remove contact
: [1][6]
lenses if present and easy to
do. Continue rinsing. Seek
medical attention if irritation

persists.

Skin Contact

Wash off immediately with
soap and plenty of water while
removing all contaminated

: [1](6]
clothing and shoes. Seek
medical attention if irritation

OcCcurs.

Remove victim to fresh air and
keep at rest in a position

comfortable for breathing. Call

Inhalation ) ) [1][6]
a poison center or doctor if you
feel unwell. If not breathing,
give artificial respiration.
Rinse mouth with water. Do
) NOT induce vomiting. Call a
Ingestion [2][6]

poison center or doctor if you

feel unwell.

Fire-Fighting Measures

Extinguishing Media:

o Suitable: Water spray, carbon dioxide (CO:2), dry chemical powder, or appropriate foam.[1]
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» Unsuitable: No information available.[1]

Fire-Fighting Procedures:

o Wear self-contained breathing apparatus (SCBA) and full protective gear.[1][6]
o Use water spray to cool fire-exposed containers.

» Prevent fire-extinguishing water from contaminating surface water or the ground water
system.

Hazardous Combustion Products:

e Carbon oxides (CO, COz2)

» Nitrogen oxides (NOXx)

e Hydrogen bromide gas

Accidental Release Measures

In the case of a spill, follow these procedures to mitigate the hazard.
Personal Precautions:

e Ensure adequate ventilation.[6]

o Evacuate personnel to a safe area.

o Wear appropriate personal protective equipment (see Section 3).
Environmental Precautions:

e Prevent product from entering drains, sewers, or waterways.
Methods for Cleaning Up:

e Minor Spills: Sweep up the material, place it in a suitable, labeled container for disposal.
Avoid generating dust.[6]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15951~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:19:42~~4-Bromoisoquinoline~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15951~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:19:42~~4-Bromoisoquinoline~~
https://www.fishersci.com/store/msds?partNumber=AAA15951&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15951&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15951&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Major Spills: Alert the fire department. Contain the spill and collect the material as for a minor
spill.

Experimental Protocols

Cited Experimental Methodologies:

While specific experimental protocols for the generation of the safety data presented are not
detailed in the provided search results, the hazard classifications are based on standardized
testing procedures recognized by regulatory bodies such as the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS). These typically involve in vivo or in vitro
studies to assess acute toxicity, skin and eye irritation, and other potential health effects.

Visualizations

The following diagrams illustrate key safety workflows for handling 4-Bromoisoquinoline.
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Caption: Workflow for handling an accidental spill of 4-Bromoisoquinoline.
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Caption: First aid procedures for exposure to 4-Bromoisoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromoisoquinoline: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023445#4-bromoisoquinoline-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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